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Compound of Interest

Compound Name: But-3-yn-1-amine hydrochloride

Cat. No.: B1340743

But-3-yn-1-amine hydrochloride is an organic compound featuring a terminal alkyne and a
primary amine functional group.[1][2] Its hydrochloride salt form enhances its stability and,
crucially, its solubility in agueous solutions, making it easier to handle in laboratory settings
compared to its free amine base.[1][3][4] This compound serves as a key intermediate in the
synthesis of a variety of more complex molecules, including pharmaceutical agents and
agrochemicals.[1]

The presence of the terminal alkyne allows for its participation in a range of chemical
transformations, such as click chemistry, coupling reactions, and nucleophilic additions, while
the amine group provides a site for amidation and other modifications.[1][5] Its utility is noted in
the development of drugs targeting neurological disorders, in material science for polymer
functionalization, and in analytical chemistry.[1]

Table 1: Physicochemical Properties of But-3-yn-1-amine Hydrochloride
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Property Value Source(s)
CAS Number 88211-50-1 [1][6]
Molecular Formula C4H7N-HCI (or C4HsCIN) [1][6]
Molecular Weight 105.57 g/mol [1][6]
Appearance White to off-white solid/powder  [1][5]
Purity > 95% [1]

Room temperature, under inert
Storage Conditions gas, in a cool, dark place. [7]

Hygroscopic.

3-Butynylamine hydrochloride,
Synonyms But-3-yn-1-ylammonium [1]

chloride

The Science of Aqueous Solubility: A Theoretical
Framework

The solubility of a compound is defined as the maximum concentration of a solute that can
dissolve in a solvent at a given temperature to form a saturated solution.[8] For amine
hydrochlorides like but-3-yn-1-amine, solubility in water is governed by its ionic nature and the
fundamental principles of intermolecular forces.

As an amine salt, the compound exists in its protonated, ionic form (R-NHs*Cl~). This ionic
character is the primary driver of its aqueous solubility. Water, being a highly polar solvent, can
effectively solvate the ammonium cation and the chloride anion through strong ion-dipole
interactions. Furthermore, the hydrogen atoms on the protonated amine group can act as
hydrogen bond donors, readily interacting with the oxygen atoms of water molecules, further
enhancing solubility.[3][9] This is a common characteristic of amine salts, which are generally
much more water-soluble than their corresponding free amine bases.[4][10][11]

The Critical Influence of pH
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The solubility of but-3-yn-1-amine hydrochloride is intrinsically linked to the pH of the
agueous solution. The compound's amine group is a weak base, and its protonation state is
subject to an acid-base equilibrium.

R-NH: (less soluble) + H3O* =& R-NHs* (more soluble) + H20

This equilibrium can be described by the Henderson-Hasselbalch equation. At low pH (acidic
conditions), the equilibrium shifts to the right, favoring the protonated ammonium cation (R-
NHs*). This charged species is highly polar and thus exhibits significantly greater solubility in
water.[12] Conversely, as the pH increases (alkaline conditions), the equilibrium shifts to the
left, leading to the deprotonation of the ammonium group to form the free amine (R-NHz). This
neutral, less polar form is expected to have considerably lower aqueous solubility.

Therefore, for applications requiring high concentrations of the dissolved compound,
maintaining an acidic to near-neutral pH is essential.

Low pH (Acidic)

+oH- | High pH (Alkaline)

But-3-yn-1-ammonium Cation
(R-NHs*) But-3-yn-1-amine

Highly Soluble (R-NH2)
Slightly Soluble

Click to download full resolution via product page

Caption: pH-dependent equilibrium of But-3-yn-1-amine hydrochloride.

The Effect of Temperature

Temperature is another critical factor influencing solubility. The dissolution of most solids,
including salts, in a liquid is an endothermic process, meaning it absorbs heat from the
surroundings.[8] This is because energy is required to overcome the lattice energy of the
crystal structure and to break intermolecular bonds within the solvent.[13]

According to Le Chatelier's Principle, if a change of condition is applied to a system in
equilibrium, the system will shift in a direction that relieves the stress. For an endothermic
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dissolution process, adding heat (increasing the temperature) will shift the equilibrium towards
more dissolution to absorb the added energy.[8] Therefore, it is expected that the solubility of
but-3-yn-1-amine hydrochloride in water will increase as the temperature rises.[10][14] This
trend is common for many ionic compounds and amino acid hydrochlorides.[3][15]

While specific quantitative data for but-3-yn-1-amine hydrochloride is not readily available in
published literature, this direct relationship between temperature and solubility provides a
reliable qualitative prediction for experimental design.

Table 2: Solubility Data Log (Template) Quantitative solubility data for But-3-yn-1-amine
hydrochloride is not widely published. This table serves as a template for researchers to
record their findings from experimental determinations.

Measured
Solvent Temperature Measured o
pH o Solubility
System (°C) Solubility (g/L)
(mol/L)

Deionized Water 25

Deionized Water 37

PBS (Phosphate-

_ 25 7.4
Buffered Saline)
0.1 M HCI 25 ~1
0.1 M NaOH 25 ~13

Experimental Protocol: The Isothermal Shake-Flask
Method

To obtain precise and reliable quantitative solubility data, a standardized experimental protocol
is essential. The isothermal equilibrium (or shake-flask) method is a widely accepted and
robust technique for this purpose.[9][12]

Objective
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To determine the equilibrium solubility of but-3-yn-1-amine hydrochloride in a specific
agueous medium at a controlled temperature.

Materials & Reagents

e But-3-yn-1-amine hydrochloride (purity > 95%)

Selected aqueous solvent (e.g., deionized water, buffered solutions)
Thermostatic shaker bath or incubator

Analytical balance

Centrifuge

Calibrated pH meter

Volumetric flasks and pipettes

Syringe filters (e.g., 0.22 um PVDF or PTFE)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis or ELSD)

Step-by-Step Procedure

o Preparation of Saturated Solution: Add an excess amount of but-3-yn-1-amine
hydrochloride to a known volume of the chosen solvent in a sealed vial. The excess solid is
crucial to ensure that equilibrium with the solid phase is achieved.

Equilibration: Place the vials in the thermostatic shaker bath set to the desired constant
temperature (e.g., 25 °C or 37 °C). Agitate the vials for a predetermined period (typically 24-
72 hours) to allow the system to reach equilibrium. Preliminary experiments should be
conducted to determine the minimum time required to reach a plateau in concentration.[9]

Phase Separation: After equilibration, let the vials stand undisturbed at the same
temperature to allow the undissolved solid to sediment. To ensure complete separation of the
solid and liquid phases, centrifuge the vials at a high speed.[9]
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o Sample Collection and Preparation: Carefully withdraw an aliquot of the clear supernatant.
To prevent any precipitation due to temperature changes, this step should be performed
quickly. Immediately filter the aliquot through a syringe filter to remove any remaining

microscopic particles.

o Quantification: Accurately dilute the filtered sample with a suitable mobile phase. Quantify
the concentration of but-3-yn-1-amine hydrochloride in the diluted sample using a
validated HPLC method. A calibration curve prepared with standards of known
concentrations must be used for accurate quantification.

o Data Analysis: Calculate the solubility from the measured concentration and the dilution
factor. The experiment should be performed in triplicate to ensure reproducibility, and the
results reported as the mean + standard deviation.
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Caption: Experimental workflow for the isothermal shake-flask solubility method.

Conclusion and Practical Implications

But-3-yn-1-amine hydrochloride is a valuable chemical intermediate whose utility is greatly
enhanced by its aqueous solubility. This solubility is fundamentally governed by its ionic
character and is highly dependent on the pH and temperature of the solution. While it is
expected to be highly soluble in acidic to neutral aqueous media, with solubility increasing at
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higher temperatures, precise quantitative data must be determined experimentally. The
provided isothermal shake-flask protocol offers a robust and reliable method for this
determination.

For drug development professionals, accurate solubility data is critical for formulation design,
predicting oral bioavailability, and ensuring the stability of liquid dosage forms. For synthetic
chemists, understanding how solubility changes with pH and temperature allows for the
optimization of reaction conditions, work-up procedures, and purification strategies. This guide
provides the theoretical foundation and practical tools necessary for scientists to confidently
work with and characterize the aqueous behavior of but-3-yn-1-amine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

chemimpex.com [chemimpex.com]
BUT-3-YN-1-AMINE | 14044-63-4 [chemicalbook.com]
solubilityofthings.com [solubilityofthings.com]

1.
2.
3.
e 4. CAS 3858-78-4: 1-Butanamine, hydrochloride (1:1) [cymitquimica.com]
5. Buy (But-3-yn-1-yl)(methyl)amine hydrochloride | 1258538-09-8 [smolecule.com]
6.

But-3-yn-1-amine hydrochloride | C4H8CIN | CID 12221022 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 7. 3-Butyn-1-amine Hydrochloride | 88211-50-1 | Tokyo Chemical Industry Co., Ltd.(JP)
[tcichemicals.com]

» 8. Biochemistry, Dissolution and Solubility - StatPearls - NCBI Bookshelf [ncbi.nim.nih.gov]
e 9. pdf.benchchem.com [pdf.benchchem.com]

e 10. quora.com [quora.com]

e 11. chemhaven.org [chemhaven.org]

e 12. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1340743?utm_src=pdf-body
https://www.benchchem.com/product/b1340743?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/19301
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9662973.htm
https://www.solubilityofthings.com/n-methylmethanaminehydrochloride
https://cymitquimica.com/cas/3858-78-4/
https://www.smolecule.com/products/s2765010
https://pubchem.ncbi.nlm.nih.gov/compound/But-3-yn-1-amine-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/But-3-yn-1-amine-hydrochloride
https://www.tcichemicals.com/JP/en/p/B5925
https://www.tcichemicals.com/JP/en/p/B5925
https://www.ncbi.nlm.nih.gov/books/NBK431100/
https://pdf.benchchem.com/15490/Solubility_of_Anhalamine_Hydrochloride_A_Qualitative_Overview.pdf
https://www.quora.com/How-does-the-temperature-of-water-affect-the-solubility-of-ammonium-chloride
https://chemhaven.org/che102/lab/che102_lab27_amine_amide_S22.pdf
https://www.researchgate.net/publication/285625087_Study_of_pH-dependent_drugs_solubility_in_water
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 13. chem.libretexts.org [chem.libretexts.org]
e 14. researchgate.net [researchgate.net]

o 15. Effect of Temperature on The Solubility of a-Amino Acids and a,w-Amino Acids in Water
[ouci.dntb.gov.ua]

 To cite this document: BenchChem. [Introduction: The Molecular Profile of But-3-yn-1-amine
Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1340743#but-3-yn-1-amine-hydrochloride-solubility-
in-agueous-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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